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Compound of Interest

Compound Name: trans-2-Hexenal

CAS No.: 505-57-7

Cat. No.: B1236974

Get Quote

This document provides essential safety and logistical information for the proper disposal of

trans-2-Hexenal, a flammable and toxic aldehyde. The procedural guidance herein is intended

for researchers, scientists, and drug development professionals to ensure safe handling and

compliance with hazardous waste regulations.

Immediate Safety and Handling
trans-2-Hexenal is a hazardous chemical that is flammable, toxic upon skin contact, and

harmful if swallowed.[1][2][3] It can cause skin and respiratory irritation and may lead to an

allergic skin reaction.[1] Adherence to proper safety protocols is critical.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling trans-2-
Hexenal, including:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses with side-shields or goggles[4]

A lab coat to protect clothing[4]
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]

Handling and Storage:

Avoid all contact with eyes, skin, and clothing.[5]

Avoid inhaling vapors or mists.[1][5]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[2]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

[5]

Store containers in a cool, dry, and well-ventilated area, away from direct sunlight and

incompatible materials such as strong oxidizing agents.[1][2]

The recommended storage temperature is between 2-8°C.[2][5]

Quantitative Data Summary
The following table summarizes key quantitative safety and transportation data for trans-2-
Hexenal.
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Parameter Value Reference(s)

Toxicity

LD50 (Oral, rat) 780 mg/kg

LD50 (Skin, rabbit) 600 mg/kg [3]

Physical Properties

Recommended Storage Temp. 2 - 8 °C [2][5]

Transportation

UN Number UN1988 / UN1989 [1]

Proper Shipping Name
Aldehydes, flammable, toxic,

n.o.s.
[1][4]

Hazard Class 3 (Flammable Liquid) [1]

Subsidiary Hazard Class 6.1 (Toxic) [1]

Packing Group III [1]

Operational and Disposal Plan
Disposal of trans-2-Hexenal must be managed in accordance with federal, state, and local

hazardous waste regulations. Under no circumstances should it be disposed of down the drain

or allowed to enter the environment.[5][6][7]

Step 1: Waste Identification and Segregation
Identify as Hazardous Waste: All unused, expired, or contaminated trans-2-Hexenal,
including solutions and materials used for spill cleanup, must be treated as hazardous waste.

[8]

Segregate Incompatibles: Store waste containers away from incompatible materials, such as

strong oxidizing agents, strong acids, and strong alkalis, to prevent dangerous reactions.[1]

[7][9]
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Step 2: Waste Collection and Containerization
Select Appropriate Container: Use a chemically compatible container with a secure, screw-

type lid.[7][10] Reagent bottles may be reused if they are clean and properly relabeled.[10]

Label Container Immediately: As soon as waste is first added, label the container with a

hazardous waste tag.[7][8] The label must clearly identify the contents as "Hazardous Waste:

trans-2-Hexenal" and list all components and their approximate concentrations.

Keep Container Closed: Waste containers must remain sealed at all times, except when

adding waste.[7][8][11] This prevents the release of flammable and toxic vapors.

Step 3: On-Site Accumulation
Designated Storage Area: Store the sealed waste container in a designated satellite

accumulation area within the laboratory, at or near the point of generation.[8][12]

Use Secondary Containment: Place the waste container inside a larger, chemically resistant

tub or bin to contain any potential leaks or spills.[7][8][11]

Step 4: Final Disposal Protocol
Schedule a Pickup: Contact your institution's Environmental Health and Safety (EHS) or a

certified hazardous waste disposal contractor to arrange for collection.[7][11] Do not

transport hazardous waste outside of the laboratory yourself.[7]

Incineration: The standard and recommended disposal method for trans-2-Hexenal is
through a licensed hazardous waste incineration facility.[9]

Disposal of Empty Containers: Containers that have held trans-2-Hexenal should be

considered hazardous as they retain residue. They should be completely emptied and can

often be disposed of through the same hazardous waste stream.[9] For containers that held

acutely hazardous materials, triple-rinsing with a suitable solvent is required, with the rinsate

collected as hazardous waste.[7] Given the toxicity of trans-2-Hexenal, this is a

recommended practice.

Spill Response Protocol
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Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area

and ensure the space is well-ventilated.[5][13]

Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could

create a spark.[5]

Contain the Spill: Use an inert absorbent material such as sand, vermiculite, or earth to soak

up the spill.[9] Do not allow the chemical to enter drains.[5]

Collect Waste: Using spark-proof tools, carefully scoop the absorbent material and spilled

chemical into a suitable, sealable container for disposal as hazardous waste.[4]

Decontaminate Area: Clean the spill area thoroughly.

Disposal Workflow Diagram
The following diagram outlines the logical steps for the proper disposal of trans-2-Hexenal.
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Waste Generation
(trans-2-Hexenal)

Is this material hazardous waste?

Yes
(Unused, contaminated, or expired chemical)

 Yes 

No
(Follow non-hazardous waste stream)

 No 

Select & Label
Compatible Waste Container

Store in Designated Satellite Area
with Secondary Containment

Keep Container Closed

Arrange for Pickup by EHS /
Certified Waste Vendor

Final Disposal
(e.g., Hazardous Waste Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of trans-2-Hexenal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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